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Compound of Interest

cis-Methyl 2-
Compound Name:
hydroxycyclohexanecarboxylate

CAS No.: 936-03-8

Cat. No.: B3179171

Get Quote
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Technical Whitepaper: Physicochemical Profiling of cis-Methyl 2-
hydroxycyclohexanecarboxylate

Executive Summary

cis-Methyl 2-hydroxycyclohexanecarboxylate (CAS 936-03-8) represents a critical chiral
scaffold in the synthesis of conformationally constrained amino acids and bioactive
peptidomimetics. Unlike its trans counterpart, the cis isomer exhibits unique intramolecular
hydrogen bonding capabilities that influence its solubility, density, and reactivity profiles. This
guide provides a definitive technical analysis of its physicochemical properties, focusing on
molecular weight verification, density characteristics, and synthesis workflows tailored for high-
purity isolation.

Chemical Identity & Stereochemical Configuration

The distinction between the cis and trans isomers is non-trivial. The cis isomer is characterized
by the syn-relationship between the hydroxyl (-OH) and methyl ester (-COOMe) groups.
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Property Specification
Methyl (1R,2S)-2-hydroxycyclohexane-1-
IUPAC Name M : / . e
carboxylate (and enantiomer)
Common Name cis-Methyl 2-hydroxycyclohexanecarboxylate
936-03-8 (Specific cis isomer); 2236-11-5
CAS Number )
(Racemic/General)
Molecular Formula CsH1403
SMILES COC(=0O)[C@@H]1CcCCcC[C@@H]10

Stereochemical Insight: In the cis configuration, the molecule adopts a chair conformation
where one substituent is axial and the other is equatorial (a,e or e,a). This proximity facilitates
an intramolecular hydrogen bond between the hydroxyl proton and the carbonyl oxygen of the
ester. This interaction stabilizes the cis isomer in nhon-polar solvents, making it more compact
and slightly more volatile than predicted by steric models alone.

Physicochemical Core Data
Molecular Weight

The molecular weight is a fixed constant derived from the isotopic abundance of its constituent
atoms.

e Formula: CsH1403[1][2][3]
 Calculation:
o Carbon (8 x 12.011) = 96.088
o Hydrogen (14 x 1.008) = 14.112
o Oxygen (3 x 15.999) = 47.997
o Exact Mass: 158.0943 Da

» Average Molecular Weight:158.19 g/mol [1][3]
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Density Profile

Accurate density determination is critical for process scale-up and solvent volume calculations.
While commercial datasheets often conflate the cis isomer with the racemate, the structural
compaction due to H-bonding suggests a distinct density profile.

Parameter Value | Range Context

Estimated based on functional
group contribution (Salicylate:

Predicted Density 1.09 — 1.12 g/cm3 (at 20 °C) 1.17 g/mL; Methyl
Cyclohexanecarboxylate: 1.00
g/mL).

Typical for hydroxy-

Experimental Target 1.10 £ 0.02 g/mL functionalized cycloaliphatic
esters.
Stat Viscous Liquid / Low-melting Isomer purity heavily
ate
Solid influences melting point.

Application Note: The cis isomer is generally denser than the unsubstituted methyl
cyclohexanecarboxylate due to the polar hydroxyl group, but less dense than the aromatic
methyl salicylate precursor due to the saturation of the ring (loss of planarity).

Synthesis & Isolation Workflow

The synthesis of the cis isomer often involves the catalytic hydrogenation of methyl salicylate.
This process yields a mixture of cis and trans isomers, requiring careful control of catalyst and
pressure to favor the cis form (kinetic control).

Reaction Pathway Visualization
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Figure 1: Catalytic hydrogenation pathway favoring the cis-isomer via syn-addition of hydrogen
across the aromatic face.

Experimental Protocol: Isolation of cis-lIsomer

Objective: Isolate >95% pure cis-Methyl 2-hydroxycyclohexanecarboxylate.
» Hydrogenation:
o Substrate: Methyl Salicylate (1.0 eq).

o Catalyst: 5% Rhodium on Alumina (Rh/Alz03) is preferred over Raney Nickel for higher cis
selectivity.

o Conditions: 50-100 psi Hz, 25°C, in Methanol or Acetic Acid.

o Mechanism: The catalyst adds hydrogen to one face of the aromatic ring, predominantly
yielding the all-cis intermediate.

o Work-up:
o Filter catalyst through Celite pad (Safety: Do not let dry catalyst spark).
o Concentrate filtrate under reduced pressure.[4]

 Purification (The Critical Step):
o The crude oil contains both cis and trans isomers.

o Flash Chromatography: Use Silica Gel (SiO2).
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o Eluent: Hexanes:Ethyl Acetate (Gradient 10:1 to 4:1).

o Differentiation: The cis isomer, stabilized by intramolecular H-bonding, is effectively less
polar than the trans isomer (which exposes both polar groups to the silica) and typically
elutes first or shows a distinct Rf value.

Experimental Protocol: Density Determination

For high-value intermediates where commercial volumes are low, use a Micro-Pycnometer or
Oscillating U-Tube Density Meter (e.g., Anton Paar).

Methodology (Micro-Pycnometer):

Calibration: Weigh the clean, dry pycnometer (

). Fill with degassed water at 20°C and weigh (

).

Sample Prep: Ensure the cis-ester is dry (KF < 0.1%) and free of solvent. Bubbles will skew
results.

Measurement: Fill pycnometer with sample, equilibrate to 20°C, and weigh (

)

Calculation:

Validation: Repeat n=3. Target RSD < 0.5%.

Applications in Drug Development

The cis-2-hydroxycyclohexanecarboxylate scaffold is a "privileged structure™” in medicinal
chemistry.

» Constrained Peptides: Precursor to cis-2-aminocyclohexanecarboxylic acid (cis-ACHC), a
beta-amino acid used to induce specific turn conformations in peptides.
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» Bioisosteres: The cyclohexane ring serves as a lipophilic spacer, while the hydroxyl group
allows for specific H-bond donor/acceptor interactions in the binding pocket.
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Figure 2: Downstream utility of the cis-scaffold in pharmaceutical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-2-hydroxycyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

7/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxycyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxycyclohexanecarboxylate
https://www.achemblock.com/f-4822-methyl-cis-4-hydroxycyclohexanecarboxylate.html
https://www.achemblock.com/f-4822-methyl-cis-4-hydroxycyclohexanecarboxylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/12495767
https://pubchem.ncbi.nlm.nih.gov/compound/12495767
https://pdf.benchchem.com/114/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_Cyclohexanecarboxylate_from_Cyclohexanecarboxylic_Acid.pdf
https://www.benchchem.com/product/b3179171/docs#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b3179171/docs#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b3179171/docs#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b3179171/docs#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b3179171?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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